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CAS No.: 528-53-0
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Compound Focus: Delphinidin Chloride

Storage & Handling FAQ

Get Quote

Question

Answer

Key Parameter(s)

Proper solid
storage conditions?

How to store
prepared solutions?

What solvents are
suitable?

What is the
compound's purity?

Store as a solid at 2-8°C under an inert
atmosphere. Keep container sealed, away from
light and moisture [1].

Prepare fresh solutions as needed. Store
separately to avoid repeated freeze-thaw cycles

[1].

Slightly soluble in Methanol. Soluble in 10%
DMSO, 40% PEG300, 5% Tween-80, and 45%
saline mixture [1].

Supplied at over 98% purity [1].

Troubleshooting Common Issues

Problem: Unexpected degradation of delphinidin chloride in solution.

Temperature: 2-8°C;
Atmosphere: Inert gas [1]

Stability: Avoid freeze-
thaw cycles [1]

Solubility: Use specified
solvent mixtures [1]

Purity: >98% [1]
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e Potential Cause: The compound is inherently unstable in solution, especially at neutral or alkaline
pH. Itis only stable at pH 3 [2].

e Solution: Always prepare fresh stock solutions immediately before use. Use buffered solvents to
maintain a low pH if necessary, and avoid storing solutions for long periods.

Problem: Low yield or no effect in cell-based assays.

e Potential Cause: The compound has low bioavailability and is poorly absorbed. It is also quickly
degraded in physiological conditions [2].

¢ Solution: Verify the concentration and stability of your stock solution. Consider using a glycosylated
form like delphinidin-3-O-glucoside, which may have better absorption [2]. Use higher,
pharmacologically relevant doses (e.g., 1-40 uM as used in apoptosis studies [1]).

Problem: Precipitation in aqueous buffer.

e Potential Cause: Delphinidin chloride has limited aqueous solubility and may precipitate out of
solution.

e Solution: Use the recommended solvent mixture (e.g., 10% DMSO, 40% PEG300, 5% Tween-80,
45% saline [1]). Ensure proper dilution from a concentrated stock solution into the final assay buffer.

Experimental Protocols

Preparing a Stock Solution

This protocol ensures the preparation of a stable stock solution for cell culture experiments [1].

e Weighing: Under an inert atmosphere, quickly weigh the desired amount of delphinidin chloride
solid.

¢ Dissolution: Dissolve the compound in high-purity DMSO to create a concentrated stock solution
(e.g., 10-100 mM).

¢ Aliquoting: Immediately aliquot the stock solution into single-use vials to avoid repeated freezing and
thawing.

e Storage: Store the aliquots at -20°C or -80°C under an inert atmosphere if possible.

Inducing Apoptosis in HCT-116 Cells

This method outlines how to investigate the anticancer effects of delphinidin chloride [1].
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e Cell Culture: Maintain HCT-116 human colon cancer cells in appropriate media.
e Treatment: Treat cells with delphinidin chloride at varying concentrations (e.g., 1-40 yM) for 24-48
hours. Include a vehicle control (e.g., DMSO at the same dilution).
¢ Analysis:
o Apoptosis Assay: Use TUNEL staining or caspase 3/7 glo assays to detect apoptotic cells [1].
o Western Blotting: Analyze the expression of apoptosis-related proteins (e.g., cleaved
caspases-3, -8, -9, and decreased Bcl-2 [2]).
o Cell Cycle Analysis: Perform flow cytometry to observe cell cycle arrest, often at the G2/M
phase [2].

Experimental Workflow Diagram

The diagram below outlines the key steps for treating cells with delphinidin chloride to study its mechanism

of action.

Prepare Stock Solution

i

Interpret Results

Click to download full resolution via product page
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Key Takeaways

¢ Handle with Care: Delphinidin chloride is stable as a solid under recommended conditions but
degrades in solution. Prepare fresh for each experiment [1].

¢ Use Correct Solvents: Solubility is limited. Use recommended solvent mixtures like
DMSO/PEG300/saline for biological assays [1].

o Verify Biological Activity: Confirm effects using apoptosis and cell cycle assays. Use reported
concentration ranges (1-40 uM) as a starting point [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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